Cas no 1505871-05-5 (3-Amino-2-(3-fluorophenyl)propan-1-ol)

3-Amino-2-(3-fluorophenyl)propan-1-ol structure
1505871-05-5 structure
Product Name:3-Amino-2-(3-fluorophenyl)propan-1-ol
CAS No:1505871-05-5
MF:C9H12FNO
MW:169.196085929871
CID:5705660
PubChem ID:79685055
Update Time:2025-09-21

3-Amino-2-(3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1719759
    • 1505871-05-5
    • AKOS018242058
    • 3-amino-2-(3-fluorophenyl)propan-1-ol
    • Benzeneethanol, β-(aminomethyl)-3-fluoro-
    • 3-Amino-2-(3-fluorophenyl)propan-1-ol
    • Inchi: 1S/C9H12FNO/c10-9-3-1-2-7(4-9)8(5-11)6-12/h1-4,8,12H,5-6,11H2
    • InChI Key: MATHYTBQRCEHIS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(CO)CN

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.167±0.06 g/cm3(Predicted)
  • Boiling Point: 290.7±25.0 °C(Predicted)
  • pka: 14.52±0.10(Predicted)

3-Amino-2-(3-fluorophenyl)propan-1-ol Pricemore >>

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